Cas no 729598-50-9 (5,7-Dimethylindolin-2-one)

5,7-Dimethylindolin-2-one structure
5,7-Dimethylindolin-2-one structure
Product Name:5,7-Dimethylindolin-2-one
CAS No:729598-50-9
MF:C10H11NO
MW:161.200442552567
MDL:MFCD09839320
CID:559182
PubChem ID:26367675
Update Time:2025-07-29

5,7-Dimethylindolin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dimethylindolin-2-one
    • 2H-Indol-2-one,1,3-dihydro-5,7-dimethyl-
    • 5,7-dimethyl-1,3-dihydroindol-2-one
    • 5,7-DIMETHYLOXINDOLE
    • 5,7-dimethyl-indolin-2-one
    • AG-G-87901
    • CTK5D7159
    • Oxindole,5,7-dimethyl- (4CI)
    • SureCN688899
    • 1331AC
    • AK115283
    • 5,7-dimethyl-2,3-dihydro-1H-indol-2-one
    • ST24044132
    • 5,7-Dimethyl-1,3-dihydro-2H-indol-2-one
    • C76321
    • DS-4079
    • SB64161
    • 729598-50-9
    • 5 pound not7-Dimethylindolin-2-one
    • MFCD09839320
    • SCHEMBL688899
    • DTXSID60649959
    • AKOS000358861
    • CS-0153118
    • A866170
    • MDL: MFCD09839320
    • Inchi: 1S/C10H11NO/c1-6-3-7(2)10-8(4-6)5-9(12)11-10/h3-4H,5H2,1-2H3,(H,11,12)
    • InChI Key: GGSRSTGKSSROFH-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=C(C)C=C(C)C=2N1

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 314.8±42.0 °C at 760 mmHg
  • Flash Point: 182.6±12.8 °C

5,7-Dimethylindolin-2-one Security Information

5,7-Dimethylindolin-2-one Pricemore >>

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